Cas no 2138242-94-9 (2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide)

• Product Name: 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide
• CAS No: 2138242-94-9
• MF: C₈H₁₆N₄O₂S
• MW: 232.303239822388
• CID: 5891053
• PubChem ID: 165479747
• Update Time: 2025-08-03

2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide
• 2138242-94-9
• EN300-1112631

• Inchi： 1S/C8H16N4O2S/c1-7-8(9)6-10-12(7)4-5-15(13,14)11(2)3/h6H,4-5,9H2,1-3H3
• InChI Key： ZYBBEUSVPKUFER-UHFFFAOYSA-N
• SMILES： S(CCN1C(C)=C(C=N1)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.09939694g/mol
• Monoisotopic Mass: 232.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide

Comprehensive Overview of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide (CAS No. 2138242-94-9)

2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide (CAS No. 2138242-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and sulfonamide functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific enzymes or receptors.

The molecular structure of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide includes a 4-amino-5-methyl-1H-pyrazole moiety linked to a dimethylsulfonamide group via an ethane bridge. This configuration is critical for its potential interactions with biological systems. Recent studies have explored its role as a modulator in various biochemical pathways, making it a subject of interest in the development of novel therapeutics. The compound's CAS No. 2138242-94-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key areas of interest for 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide is its potential application in oncology. The pyrazole ring is known for its presence in many bioactive molecules, and researchers are investigating whether this compound could inhibit specific cancer-related proteins. Additionally, its sulfonamide group is often associated with antimicrobial properties, raising questions about its dual functionality in both anticancer and antibacterial therapies.

In the context of drug design, the compound's solubility and stability are under scrutiny. The presence of the dimethylsulfonamide group may enhance its pharmacokinetic properties, such as membrane permeability and metabolic resistance. These attributes are crucial for oral bioavailability, a common challenge in small-molecule drug development. Researchers are also examining its synthetic pathways to optimize yield and purity, which are essential for large-scale production.

Another trending topic related to CAS No. 2138242-94-9 is its potential role in neurodegenerative diseases. The 4-amino-5-methyl-1H-pyrazole moiety has been linked to neuroprotective effects in preliminary studies. This has led to increased searches for its mechanism of action and possible applications in treating conditions like Alzheimer's or Parkinson's disease. The compound's ability to cross the blood-brain barrier is a focal point of these investigations.

From a synthetic chemistry perspective, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide offers a versatile scaffold for further derivatization. Chemists are exploring modifications to its pyrazole or sulfonamide groups to enhance its bioactivity or reduce potential side effects. Such efforts align with the growing demand for personalized medicine and targeted therapies, which dominate current pharmaceutical trends.

Environmental and safety profiles of CAS No. 2138242-94-9 are also under evaluation. While the compound is not classified as hazardous, its biodegradation and ecotoxicity are being studied to ensure compliance with green chemistry principles. This aspect resonates with the increasing emphasis on sustainable drug development, a hot topic among both researchers and regulatory bodies.

In summary, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylethane-1-sulfonamide (CAS No. 2138242-94-9) represents a promising candidate for multiple therapeutic areas. Its unique structural features, combined with ongoing research into its applications, make it a compound of significant scientific and commercial interest. As studies progress, it may soon emerge as a key player in the next generation of bioactive molecules.